Cas no 1346601-72-6 (3’,4’-Dimethoxy Flurbiprofen)

• Product Name: 3’,4’-Dimethoxy Flurbiprofen
• CAS No: 1346601-72-6
• MF: C₁₇H₁₇FO₄
• MW: 304.312888860703
• CID: 1065332
• PubChem ID: 70345523
• Update Time: 2025-05-24

3’,4’-Dimethoxy Flurbiprofen Chemical and Physical Properties

Names and Identifiers

• 3’,4’-Dimethoxy Flurbiprofen
• 2-[4-(3,4-dimethoxyphenyl)-3-fluorophenyl]propanoic acid
• 3',4'-DiMethoxy Flurbiprofen
• 2-(3',4'-Dihydroxy-2-fluoro-4-biphenylyl) Propionic Acid Dimethyl Ester
• 2-Fluoro-3',4'-dihydroxy-
• 2-Fluoro-3',4'-dimethoxy-
• A-methyl-[1,1'-biphenyl]-4-acetic Acid
• A-methyl-[1,1'-biphenyl]-4-acetic Acid Dimethyl Ester
• DTXSID70741837
• 2-(2-Fluoro-3',4'-dimethoxy[1,1'-biphenyl]-4-yl)propanoic acid
• 1346601-72-6
• SCHEMBL8320075
• 3 inverted exclamation mark ,4 inverted exclamation mark -Dimethoxy Flurbiprofen

• Inchi： 1S/C17H17FO4/c1-10(17(19)20)11-4-6-13(14(18)8-11)12-5-7-15(21-2)16(9-12)22-3/h4-10H,1-3H3,(H,19,20)
• InChI Key： LOLOPVAXJOQCPF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(=C(C=1)OC)OC)C(C(=O)O)C

Computed Properties

• Exact Mass: 304.11100
• Monoisotopic Mass: 304.11108718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 3.69800

Additional information on 3’,4’-Dimethoxy Flurbiprofen

3’,4’-Dimethoxy Flurbiprofen (CAS No. 1346601-72-6): A Comprehensive Overview of Its Properties and Applications

3’,4’-Dimethoxy Flurbiprofen (CAS No. 1346601-72-6) is a chemically modified derivative of the well-known nonsteroidal anti-inflammatory drug (NSAID) flurbiprofen. This compound has garnered significant attention in recent years due to its potential therapeutic applications and unique pharmacological properties. Researchers and pharmaceutical developers are increasingly interested in 3’,4’-Dimethoxy Flurbiprofen for its enhanced bioavailability and reduced side effects compared to its parent compound. This article delves into the molecular structure, mechanisms of action, and emerging applications of this promising compound.

The CAS No. 1346601-72-6 identifier is crucial for researchers and regulatory bodies to accurately track and reference this compound in scientific literature and patent filings. The addition of dimethoxy groups at the 3’ and 4’ positions of the flurbiprofen backbone alters its pharmacokinetic and pharmacodynamic profiles, making it a subject of intense study in drug development. Recent trends in AI-driven drug discovery and personalized medicine have further highlighted the importance of such modified NSAIDs, as they offer tailored solutions for inflammatory conditions with fewer adverse effects.

One of the most searched questions in the context of 3’,4’-Dimethoxy Flurbiprofen is: *"How does it compare to traditional flurbiprofen in terms of efficacy and safety?"* Studies suggest that the dimethoxy modification enhances the compound’s ability to penetrate cellular membranes, thereby improving its anti-inflammatory and analgesic effects. Additionally, this modification may reduce gastrointestinal toxicity, a common issue with conventional NSAIDs. These attributes align with the growing demand for safer anti-inflammatory agents in treating chronic conditions like arthritis and neuropathic pain.

Another hot topic in the scientific community is the role of 3’,4’-Dimethoxy Flurbiprofen in neuroprotection. Preliminary research indicates that this compound may exhibit neuroprotective effects by modulating oxidative stress and inflammatory pathways in the central nervous system. This has sparked interest in its potential application for neurodegenerative diseases such as Alzheimer’s and Parkinson’s, where inflammation plays a critical role in disease progression. The compound’s ability to cross the blood-brain barrier further supports its candidacy for CNS-targeted therapies.

From a synthetic chemistry perspective, the production of 3’,4’-Dimethoxy Flurbiprofen involves precise methoxylation reactions, which require advanced analytical techniques like HPLC and NMR for quality control. The compound’s CAS No. 1346601-72-6 ensures traceability and compliance with global regulatory standards, making it a reliable candidate for preclinical and clinical studies. As the pharmaceutical industry shifts toward green chemistry and sustainable synthesis, optimizing the production process of this compound remains a key focus area.

In conclusion, 3��,4’-Dimethoxy Flurbiprofen (CAS No. 1346601-72-6) represents a significant advancement in the field of modified NSAIDs. Its unique structural features, combined with promising therapeutic potential, make it a compound of high interest for researchers and clinicians alike. As the demand for targeted anti-inflammatory therapies grows, this derivative is poised to play a pivotal role in the future of precision medicine and drug development.